2-{[(1,2-dimethyl-1H-indol-3-yl)(oxo)acetyl]amino}benzamide

• IUPAC Name: 2-[[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]amino]benzamide
• InChI: InChI=1S/C19H17N3O3/c1-11-16(13-8-4-6-10-15(13)22(11)2)17(23)19(25)21-14-9-5-3-7-12(14)18(20)24/h3-10H,1-2H3,(H2,20,24)(H,21,25)
• InChI Key: PVYPRXHTVSDHFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

The compound “2-{[(1,2-dimethyl-1H-indol-3-yl)(oxo)acetyl]amino}benzamide” is a derivative of indole. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active properties.

Future Directions

The future directions for research on “2-{[(1,2-dimethyl-1H-indol-3-yl)(oxo)acetyl]amino}benzamide” and similar compounds could involve the investigation of novel methods of synthesis, given the importance of this significant ring system. Additionally, further exploration of the diverse biological activities of indole derivatives could lead to the development of new therapeutic possibilities.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, are known to bind with high affinity to multiple receptors . These receptors could potentially be the targets of this compound.

Mode of Action

It is known that indole derivatives can modulate the interactions between certain cytokines and their receptors . For instance, 2-(1,2-diphenyl-1H-indol-3-yl)ethanamine, a related compound, has been shown to augment pro-inflammatory cytokine production in IL-1β-stimulated cells .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Result of Action

Related indole derivatives have been shown to have various biological effects, such as augmenting pro-inflammatory cytokine production .

Action Environment

It is known that the biological activity of indole derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and light .